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Compound of Interest

Compound Name: Demethylregelin

Cat. No.: B15610157

A Note to the Reader: As of December 2025, publicly available research on the biological
activity of Demethylregelin is limited. While its chemical identity and a specific anti-
inflammatory action have been documented, comprehensive studies detailing its effects on
cancer cell lines, including quantitative data, detailed experimental protocols, and associated
signaling pathways, are not readily available in the scientific literature. This guide summarizes
the currently established information.

Introduction to Demethyilregelin

Demethylregelin, also known as Regelin acid, is a triterpene natural product. It has been
identified in plant species such as Salacia chinensis, Tripterygium wilfordii, and Tripterygium
regelii[1]. Its chemical formula is C3oH4604, and its CAS number is 173991-81-6[1][2]. While
research on many natural products is extensive, the in-depth biological activities of
Demethylregelin are still an emerging area of study.

Known Biological Activity: Anti-inflammatory Effects

The primary documented biological activity of Demethylregelin is its anti-inflammatory
potential. Specifically, it has been shown to act as an inhibitor of inducible nitric oxide synthase
(INOS)[3].

In a key finding, Demethylregelin effectively reduces the expression of the INOS protein in
RAW264.7 macrophage cells that have been stimulated with lipopolysaccharide (LPS). This
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reduction in iINOS protein levels leads to a subsequent decrease in the production of nitric
oxide (NO), a key mediator of inflammation[3].

The mechanism of Demethylregelin's anti-inflammatory action can be visualized as a direct

inhibition of a critical inflammatory pathway.
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Caption: Demethylregelin's known anti-inflammatory mechanism.
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Data Presentation

Due to the limited scope of published research, there is currently no quantitative data available
in the public domain regarding the cytotoxic or other biological activities of Demethylregelin on
various cell lines. Tables summarizing IC50 values, effects on cell cycle distribution, or
apoptosis rates cannot be compiled at this time.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Demethylregelin, such as
cytotoxicity assays (e.g., MTT or CCK-8), apoptosis assays (e.g., Annexin V/PI staining), or cell
cycle analysis (e.g., propidium iodide staining and flow cytometry), have not been published.

For illustrative purposes, a general workflow for assessing anti-inflammatory activity via iINOS
inhibition is described below.
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Caption: A generalized experimental workflow for iNOS inhibition.
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Conclusion and Future Directions

The current body of scientific literature provides foundational evidence for the anti-inflammatory
properties of Demethylregelin through the inhibition of the INOS pathway. However, a
comprehensive understanding of its biological activities, particularly in the context of oncology,
is lacking.

It is crucial to distinguish Demethylregelin from other structurally related and more extensively
studied compounds, such as Demethylzeylasteral, to avoid misattribution of biological effects.

Future research is necessary to explore the potential of Demethylregelin in other therapeutic
areas. In-depth studies employing a range of cancer cell lines are required to determine its
cytotoxic and anti-proliferative effects, elucidate the underlying mechanisms of action, and
establish its profile of activity through quantitative assays. Such research would be invaluable
for determining the potential of Demethylregelin as a lead compound in drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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